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Compound of Interest

Compound Name: 2-Methoxyethyl chloroformate

CAS No.: 628-12-6

Cat. No.: B1582022

Get Quote

CAS: 628-12-6 | Formula:

[1]

Part 1: Executive Directive
From: Senior Application Scientist, Process Safety Group To: Research Staff & Process

Chemists

2-Methoxyethyl chloroformate (MECF) is a bifunctional electrophile widely used for

introducing the methoxyethoxycarbonyl (Moc) protecting group or derivatizing amines for gas

chromatography.[1] However, its utility is masked by a deceptive hazard profile.[1]

While most researchers respect its immediate corrosivity (due to the chloroformate group),

many overlook its latent reproductive toxicity.[1] Upon contact with mucosal moisture, MECF

hydrolyzes to release 2-methoxyethanol (EGME), a potent teratogen and testicular toxin.[1]

This guide moves beyond the standard Safety Data Sheet (SDS). It operationalizes the data

into a self-validating workflow designed to prevent exposure events before they occur.[1] Treat
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this reagent not just as a corrosive acid chloride, but as a volatile generator of reproductive

toxins.[1]

Part 2: Physicochemical & Hazard Intelligence[1][2]
The following data aggregates critical parameters for handling MECF. Note the flash point

relative to standard laboratory ambient temperatures.

Parameter Value Operational Implication

Physical State
Liquid (Colorless to Light

Yellow)

High mobility; easily splashes.

[1]

Boiling Point 157–158 °C (lit.)[1]

Moderate volatility; vapors

accumulate in dead air spaces.

[1]

Flash Point ~59 °C (Closed Cup)

Flammable (Cat 3). Ground all

glassware; use spark-proof

tools.[1]

Density 1.192 g/mL

Denser than water; sinks in

aqueous spills, complicating

cleanup.[1]

Water Solubility
Decomposes (Rapid

Hydrolysis)

Do not use aqueous extraction

until fully quenched.[1]

GHS Classification

Skin Corr.[1][2][3][4][5] 1B

(Severe Burns)Acute Tox. 2

(Inhalation - Fatal)Repr.[1] 1B

(May damage fertility/unborn

child)

Requires secondary

containment and specific

respiratory protection.[1]

Part 3: The Toxicology Nexus (Mechanism of Action)[1]
To understand the risk, one must understand the breakdown pathway.[1] MECF is a "Trojan

Horse" reagent.[1] The immediate damage is caused by hydrochloric acid (HCl) liberation,

which strips the protective keratin layer of the skin/lung, allowing the secondary metabolite (2-

methoxyethanol) to penetrate rapidly into the systemic circulation.[1]
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Figure 1: Hydrolysis & Metabolic Activation Pathway This diagram illustrates how MECF

converts from a corrosive hazard to a systemic reproductive toxin.[1]
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Caption: MECF hydrolyzes to HCl (immediate corrosive) and EGME.[1] EGME is metabolized

to Methoxyacetic Acid, the active reproductive toxicant.[1]

Part 4: Operational Handling Protocols
4.1 Engineering Controls & PPE
Standard laboratory nitrile gloves are insufficient for prolonged contact with chloroformates or

glycol ethers.[1]

Primary Barrier: Work exclusively in a certified Fume Hood (Face velocity > 100 fpm) or a

Glovebox under

/Ar.[1]

Hand Protection:

Splash Protection: Double-gloving (Nitrile over Nitrile) is acceptable only for momentary

handling of closed vessels.[1]
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Handling/Spill Cleanup:Silver Shield (Laminate) or Butyl Rubber gloves are required.[1]

Nitrile breakthrough time for the metabolite (EGME) is < 15 minutes.[1]

Respiratory: If working outside a hood (e.g., emergency cleanup), a Full-Face Respirator

with Organic Vapor/Acid Gas (OV/AG) cartridges is mandatory.[1]

4.2 Protocol: Anhydrous Transfer (Syringe Technique)
Objective: Transfer MECF without releasing HCl fumes or introducing moisture.[1]

Preparation: Flame-dry all glassware and flush with Argon/Nitrogen.[1] Ensure the receiving

flask contains a base (e.g., Pyridine,

, or

) to scavenge the HCl generated during the reaction.[1]

Pressure Equalization: Insert an inert gas line (bubbler exit) into the MECF reagent bottle

septum.

Withdrawal: Use a gas-tight glass syringe with a Luer-lock needle.[1] Do not use plastic

syringes (chloroformates can swell/degrade rubber plungers and polycarbonate).[1]

Transfer: Inject slowly into the reaction vessel at 0°C.

Causality: Low temperature inhibits the violent exotherm of the acylation reaction and

minimizes vapor pressure.[1]

4.3 Protocol: Safe Quenching (Neutralization)
Objective: Safely destroy excess MECF in reaction mixtures.[1]

WARNING: Never add water directly to neat MECF.[1] The resulting HCl gas evolution can

pressurize and shatter glassware.[1]

Cooling: Cool the reaction mixture to < 5°C.

Dilution: Dilute with an inert solvent (e.g., Dichloromethane or Toluene) if not already

dissolved.[1]
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Sequential Quench:

Step A: Add Methanol dropwise.[1]

Mechanism:[1][3][4] Converts reactive Acid Chloride

Methyl Carbonate (less reactive, no HCl gas evolution if base is present).[1]

Step B: Add Saturated Aqueous Sodium Bicarbonate (

) slowly.

Mechanism:[1][4] Neutralizes any residual acid.[1] Expect

evolution (bubbling).

Verification: Check pH of the aqueous layer.[1] It must be pH 7–9 before disposal.[1]

Part 5: Emergency Response Architecture
In the event of a spill, immediate decision-making is critical to prevent inhalation injury.

Figure 2: Spill Response Decision Matrix Follow this logic flow to determine containment vs.

evacuation.
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Caption: Decision tree for MECF spills. Note that paper towels should be avoided as they

increase surface area for evaporation.[1]

Part 6: Storage & Waste Disposal[1][4]
Storage:

Store at 2–8°C (Refrigerated).

Keep under Inert Gas (Argon/Nitrogen).[1] Moisture ingress leads to pressure buildup (HCl

gas) which can burst the bottle upon opening.[1]

Secondary containment is mandatory.[1]

Disposal:

Do not mix with general organic solvents.[1]

Segregate as "Acid Chlorides/Corrosives."[1]

Label clearly: Contains Chloroformates & 2-Methoxyethanol (Repro Toxin).[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.
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